Cas no 2580231-80-5 (Tert-butyl 5-aminopyridazine-4-carboxylate)

• Product Name: Tert-butyl 5-aminopyridazine-4-carboxylate
• CAS No: 2580231-80-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5662822
• PubChem ID: 165887728
• Update Time: 2023-09-11

Tert-butyl 5-aminopyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727046
• 2580231-80-5
• tert-butyl 5-aminopyridazine-4-carboxylate
• Tert-butyl 5-aminopyridazine-4-carboxylate

• Inchi： 1S/C9H13N3O2/c1-9(2,3)14-8(13)6-4-11-12-5-7(6)10/h4-5H,1-3H3,(H2,10,11)
• InChI Key： DLJHLGVFHWEWMO-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=NC=C1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų